4-{[(2-Hydroxyethyl)oxy]methyl}benzonitrile

• Molecular Formula: C10H11NO2
• Molecular Weight: 177.20 g/mol
• IUPAC Name: 4-(2-hydroxyethoxymethyl)benzonitrile
• InChI: InChI=1S/C10H11NO2/c11-7-9-1-3-10(4-2-9)8-13-6-5-12/h1-4,12H,5-6,8H2
• InChI Key: JFCHWDKHVPFNFA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1COCCO)C#N

Description

4-{[(2-Hydroxyethyl)oxy]methyl}benzonitrile is a useful research compound. Its molecular formula is C10H11NO2 and its molecular weight is 177.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Ethylene glycol (0.084 mL, 1.5 mmol) was added to NaH (38 mg, 1.52 mmol, 95% in oil) in THF (3 mL). 4-(Bromomethyl)benzonitrile (290 mg, 1.5 mmol) was added to the reaction, and the residual 4-(bromomethyl)benzonitrile was transferred to the reaction tube with additional THF (1 mL). (Bu)4NI (55 mg, 0.15 mmol) was then added, and the reaction was heated at 60° C. for 18 h and then rt for 4 h. H2O (2 mL) and EtOAc (2 mL) were added, and the layers were separated via pipette. The aqueous layer was extracted with EtOAc (1×1 mL), and the combined organic layers were concentrated. The crude product was purified on a SPE cartridge (5 g silica) eluting with the following 10 mL fractions: 10% EtOAc/hexanes (fractions 1,2), 30% EtOAc/hexanes (fractions 3,4), 50% EtOAc/hexanes (fractions 5-7), and 75% EtOAc/hexanes (fraction 8) to give the title compound (95 mg, 36%). The product was characterized by 1H NMR (400 MHz) in CDCl3.

Synthesis routes and methods III

Procedure details

NaH (2.4 g of a 60% suspension in mineral oil, 60 mmol) was washed twice with heptane (2×20 mL). Dry THF (20 mL) and ethylene glycol (24.8 g, 400 mmol) were added in portions over the course of 15 minutes (which resulted in an exothermic reaction and the evolution of gas). The resulting mixture was stirred for 2 h at RT. The mixture was then warmed to 80° C. and, after 20 minutes, benzyl bromide (7.84 g, 40 mmol) was added in portions over the course of 60 minutes. The reaction mixture was then stirred at 80° C. for 2 h, before being cooled to RT. Saturated NH4Cl solution (150 mL) was added slowly and the resulting mixture was extracted with diethyl ether (3×100 mL), washed with aqueous NH4Cl solution and brine, dried over Na2SO4 and then evaporated and purified by chromatography on silica (heptane: ethyl acetate (60:40) eluent). This gave 5.5 g (76.5%) of the sub-title compound.